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Compound of Interest

Compound Name: Angelol K

Cat. No.: B1640547

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of Angelol K (CAS No. 169736-93-0), a natural coumarin derivative isolated from
Angelica sinensis. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for Angelol K is presented below for easy reference.

Property Value

CAS Number 169736-93-0[1]
Molecular Formula C20H2407[1]
Molecular Weight 376.4 g/mol [1]
Solubility Soluble in DMSO[1]
Storage -20°C[1]

Proper Disposal Procedures
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While a specific Safety Data Sheet (SDS) with complete disposal information was not publicly
available, the following step-by-step guidance is based on general best practices for the
disposal of laboratory chemicals, particularly for compounds dissolved in dimethyl sulfoxide
(DMSO).

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
and the complete Safety Data Sheet (SDS) for Angelol K before handling and disposal.

Step 1: Waste Identification and Classification

o Treat as Hazardous Waste: Unless explicitly determined otherwise by your EHS department,
all waste containing Angelol K should be treated as hazardous chemical waste.

e Waste Stream: The primary waste stream will likely consist of solutions of Angelol K in
DMSO, contaminated labware (e.g., pipette tips, centrifuge tubes), and personal protective
equipment (PPE).

Step 2: Waste Segregation and Collection

o Dedicated Waste Container: Use a dedicated, chemically resistant container for liquid waste
containing Angelol K and DMSO. The container must be clearly labeled as "Hazardous
Waste" and include the full chemical names ("Angelol K", "Dimethyl Sulfoxide") and their
approximate concentrations.

¢ Solid Waste: Contaminated solid waste, such as gloves, absorbent pads, and plasticware,
should be collected in a separate, clearly labeled hazardous waste bag or container.

» Avoid Mixing: Do not mix Angelol K waste with other incompatible waste streams.

Step 3: Storage of Waste

e Secure Storage: Store waste containers in a designated satellite accumulation area that is
under the control of the laboratory personnel.

o Closed Containers: Keep waste containers securely closed at all times, except when adding
waste.
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e Secondary Containment: It is good practice to store liquid waste containers in secondary
containment to prevent spills.

Step 4: Disposal Request
o Contact EHS: When the waste container is full or ready for disposal, contact your institution's

EHS department to arrange for a hazardous waste pickup.

e Proper Documentation: Complete all required hazardous waste disposal forms as per your
institution's protocols.

Experimental Protocols
In Vitro Platelet Aggregation Assay
The following is a general methodology for assessing the inhibitory effect of Angelol K on

platelet aggregation:

o Stock Solution Preparation: Prepare a stock solution of Angelol K in DMSO, typically at a
concentration of 10 mM.[1]

o Working Solutions: Create serial dilutions of the Angelol K stock solution in a suitable
physiological buffer to achieve the desired final concentrations for the assay.

o Platelet-Rich Plasma (PRP) Preparation: Isolate PRP from whole blood samples obtained
from healthy donors through centrifugation.

o Platelet Aggregation Measurement: Use a platelet aggregometer to measure the change in
light transmission through the PRP sample upon the addition of a platelet agonist (e.g.,
ADP).

« Inhibition Assay: Pre-incubate the PRP with various concentrations of Angelol K before
adding the agonist to determine the dose-dependent inhibitory effect.

o Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value for Angelol
K.
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Signaling Pathway of Angelol K in Platelet
Aggregation

Angelol K has been shown to inhibit platelet aggregation by interfering with the adenosine
diphosphate (ADP) receptor signaling pathway.[1] The following diagram illustrates the
simplified logical relationship of this inhibitory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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